Cas no 1027511-89-2 (4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one)
1027511-89-2 structure
Product Name:4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one
CAS No:1027511-89-2
MF:C9H10N2O2
MW:178.187901973724
CID:1133764
Update Time:2024-07-27
4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one
- 2H-Benzimidazol-2-one, 4-ethoxy-1,3-dihydro-
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- Inchi: 1S/C9H10N2O2/c1-2-13-7-5-3-4-6-8(7)11-9(12)10-6/h3-5H,2H2,1H3,(H2,10,11,12)
- InChI Key: JCEKIRDUWNHPFH-UHFFFAOYSA-N
- SMILES: C1(=O)NC2=CC=CC(OCC)=C2N1
Computed Properties
- Exact Mass: 178.074228g/mol
- Monoisotopic Mass: 178.074228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 178.19g/mol
- XLogP3: 0.7
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 197.1±19.0 °C(Predicted)
- pka: 11.54±0.30(Predicted)
4-ethoxy-1,3-dihydro-2h-benzimidazol-2-one Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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